Cas no 4537-78-4 (1,2-Distearoyl-sn-glycero-3-phosphorylglycerol)

1,2-Distearoyl-sn-glycero-3-phosphorylglycerol (DSPG) is a synthetic phospholipid featuring two stearoyl fatty acid chains and a glycerol head group. As a negatively charged lipid, it is widely utilized in liposome formulations and drug delivery systems due to its stability and biocompatibility. DSPG enhances membrane rigidity, improving vesicle integrity and resistance to aggregation. Its anionic nature facilitates electrostatic interactions with cationic compounds, making it valuable for targeted delivery applications. Additionally, DSPG is employed in model membrane studies to investigate lipid-protein interactions and bilayer dynamics. Its well-defined structure and high purity ensure reproducibility in research and industrial applications, particularly in pharmaceuticals and biotechnology.
1,2-Distearoyl-sn-glycero-3-phosphorylglycerol structure
4537-78-4 structure
Product Name:1,2-Distearoyl-sn-glycero-3-phosphorylglycerol
CAS No:4537-78-4
MF:C42H83O10P
MW:779.076195955276
CID:330197
PubChem ID:65145
Update Time:2025-06-14

1,2-Distearoyl-sn-glycero-3-phosphorylglycerol Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid,1,1'-[1-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl]ester
    • 1,2-DISTEAROYL-SN-GLYCERO-3-PHOSPHOGLYCEROL,SODIUM SALT
    • 1,2-Distearoyl-sn-glycero-3-phosphorylglycerol
    • Octadecanoic acid,1,1'-[1-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediy...
    • [1-[2,3-dihydroxypropoxy(hydroxy)phosphoryl]oxy-3-octadecanoyloxy-propan-2-yl] octadecanoate
    • 1,2-distearoylphosphatidylglycerol
    • stearic acid [1-[[glyceryloxy(hydroxy)phosphoryl]oxymethyl]-2-stearoyloxy-ethyl] ester
    • MPEG-DSPE
    • 1,2-Distearoyl-sn-glycero-3-phosphorylglycerol sodium salt
    • BCP34408
    • sodium;2,3-dihydroxypropyl [(2R)-2,3-di(octadecanoyloxy)propyl] phosphate
    • Sodium 2,3-bis(stearoyloxy)propyl (2,3-dihydroxypropyl) phosphate
    • DSPG, Na;1,2-Distearoyl-sn-glycero-3-phospho-(1'-rac-glycerol), sodium salt
    • Octadecanoi
    • DSPG
    • 3-{[(2,3-dihydroxypropoxy)(hydroxy)phosphoryl]oxy}propane-1,2-diyl dioctadecanoate
    • SCHEMBL21434493
    • 3-{[(2,3-dihydroxypropoxy)(hydroxy)phosphoryl]oxy}-2-(octadecanoyloxy)propyl octadecanoate
    • 3-(((2,3-dihydroxypropoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyl distearate
    • OCTADECANOIC ACID, 1,1'-(1-((((2,3-DIHYDROXYPROPOXY)HYDROXYPHOSPHINYL)OXY)METHYL)-1,2-ETHANEDIYL) ESTER
    • 18:0 PG
    • FVJZSBGHRPJMMA-UHFFFAOYSA-N
    • Octadecanoic acid, 1-((((2,3-dihydroxypropoxy)hydroxyphosphinyl)oxy)methyl)-1,2-ethanediyl ester
    • Distearoyl phosphatidylglycerol
    • 4537-78-4
    • CHEBI:61056
    • DISTEAROYLPHOSPHATIDYLGLYCEROL, DL-
    • [3-[2,3-dihydroxypropoxy(hydroxy)phosphoryl]oxy-2-octadecanoyloxypropyl] octadecanoate
    • DSPG, (+/-)-
    • Distearoylphosphatidylglycerol
    • FT-0650998
    • UNII-4271ZA8WXO
    • DSPG, DL-
    • distearoylphoshatidylglycerol
    • C18:0 PG
    • PD047468
    • dioctanoylphosphatididylglycerol
    • STEARIC ACID, 3-HYDROXYPROPYLENE ESTER HYDROGEN 2,3-DIHYDROXYPROPYL PHOSPHATE
    • 1,2-di-O-octadecanoyl-rac-3-glycerophosphate
    • PG 18:0_18:0
    • phosphoric acid mono-(2,3-bis-stearoyloxy-propyl ester)
    • Q27130594
    • DTXSID30963376
    • Distearoyl ppg
    • STEARIN, 1,2-DI-, 1-GLYCEROPHOSPHATE
    • 1,2-di-O-stearoyl-rac-3-glycerophosphate
    • 4271ZA8WXO
    • Inchi: 1S/C42H83O10P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-41(45)49-37-40(38-51-53(47,48)50-36-39(44)35-43)52-42(46)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h39-40,43-44H,3-38H2,1-2H3,(H,47,48)
    • InChI Key: FVJZSBGHRPJMMA-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(OCC(CO)O)OCC(COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 800.55400
  • Monoisotopic Mass: 800.55433009 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 44
  • Complexity: 865
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 152
  • Molecular Weight: 801.1
  • XLogP3: 14.3

Experimental Properties

  • PSA: 161.46000
  • LogP: 11.88940

1,2-Distearoyl-sn-glycero-3-phosphorylglycerol Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

1,2-Distearoyl-sn-glycero-3-phosphorylglycerol Pricemore >>

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1,2-Distearoyl-sn-glycero-3-phosphorylglycerol Related Literature

Additional information on 1,2-Distearoyl-sn-glycero-3-phosphorylglycerol

Comprehensive Overview of 1,2-Distearoyl-sn-glycero-3-phosphorylglycerol (CAS No. 4537-78-4): Properties, Applications, and Industry Insights

1,2-Distearoyl-sn-glycero-3-phosphorylglycerol (CAS No. 4537-78-4), often abbreviated as DSPG, is a synthetic phospholipid widely utilized in pharmaceutical, cosmetic, and biotechnology industries. This compound belongs to the glycerophospholipids family, characterized by its two stearoyl fatty acid chains and a phosphorylglycerol headgroup. Its unique amphiphilic structure enables it to form stable lipid bilayers, making it indispensable in liposome formulations and drug delivery systems.

In recent years, the demand for DSPG has surged due to its role in mRNA vaccine development, a topic dominating scientific and public discourse. Researchers leverage its ability to stabilize lipid nanoparticles (LNPs), which encapsulate fragile genetic material like mRNA. This application aligns with the growing interest in next-generation therapeutics and personalized medicine, frequently searched terms in AI-driven literature and patent databases.

The physicochemical properties of 1,2-Distearoyl-sn-glycero-3-phosphorylglycerol contribute to its versatility. With a high melting point (∼55°C) attributed to its saturated stearic acid chains, it enhances membrane rigidity in liposomes. This property is critical for controlled-release formulations, another trending topic in pharmaceutical forums. Moreover, its anionic phosphorylglycerol group facilitates electrostatic interactions with cationic drugs or adjuvants, optimizing payload encapsulation efficiency.

Beyond therapeutics, DSPG finds applications in cosmetic nanotechnology. As consumers increasingly seek anti-aging solutions and transdermal delivery systems, this phospholipid serves as a key ingredient in nanocarrier-based creams. Its biocompatibility and ability to penetrate the stratum corneum without irritation make it ideal for skincare innovations, a sector with exponential Google search growth.

From a manufacturing perspective, CAS No. 4537-78-4 is synthesized via esterification of sn-glycero-3-phosphorylglycerol with stearoyl chloride, followed by purification through chromatography. Industry reports highlight its scalability, addressing another common query: "How are phospholipids produced for commercial use?" Regulatory compliance with GMP standards and USP/EP monographs ensures its suitability for clinical-grade applications.

Emerging research explores DSPG in bioimaging and diagnostic contrast agents, capitalizing on its ability to self-assemble into micelles. This aligns with the rising popularity of theranostics (therapy + diagnostics), a term with a 300% increase in PubMed citations since 2020. Such interdisciplinary applications underscore its potential beyond traditional roles.

For researchers sourcing 1,2-Distearoyl-sn-glycero-3-phosphorylglycerol, analytical parameters like HPLC purity (>98%), lyophilization stability, and endotoxin levels (<0.1 EU/mg) are critical. These specifications frequently appear in material qualification checklists, reflecting stringent industry requirements for nanomedicine development.

In conclusion, CAS No. 4537-78-4 represents a cornerstone molecule in modern lipid-based technologies. Its intersection with trending fields like vaccine development, cosmetic science, and precision medicine ensures sustained relevance. As AI-powered drug discovery accelerates, the demand for high-purity DSPG will likely grow, solidifying its position in the life sciences supply chain.

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